![molecular formula C11H12N2O B1606380 N-[(1,2-Dimethylindol-3-yl)methylidene]hydroxylamine CAS No. 338997-02-7](/img/structure/B1606380.png)
N-[(1,2-Dimethylindol-3-yl)methylidene]hydroxylamine
Overview
Description
“N-[(1,2-Dimethylindol-3-yl)methylidene]hydroxylamine” is a chemical compound with the CAS Number: 338997-02-7 and a linear formula of C11H12N2O . It is also known as 1,2-dimethyl-1H-indole-3-carbaldehyde oxime .
Molecular Structure Analysis
The molecular structure of “N-[(1,2-Dimethylindol-3-yl)methylidene]hydroxylamine” can be represented by the InChI code: 1S/C11H12N2O/c1-8-10(7-12-14)9-5-3-4-6-11(9)13(8)2/h3-6H,7H2,1-2H3 . The molecular weight of this compound is 188.23 .Physical And Chemical Properties Analysis
“N-[(1,2-Dimethylindol-3-yl)methylidene]hydroxylamine” has a molecular weight of 188.23 .Scientific Research Applications
Neuroscience and Alzheimer's Disease Research
A study by Shoghi-Jadid et al. (2002) utilized a derivative of hydroxylamine, 2-(1-(6-[(2-[18F]fluoroethyl)(methyl)amino]-2-naphthyl)ethylidene)malononitrile ([18F]FDDNP), for the in vivo localization and quantification of neurofibrillary tangles and beta-amyloid plaques in Alzheimer's disease patients. This approach underscores the potential application of N-[(1,2-Dimethylindol-3-yl)methylidene]hydroxylamine in developing diagnostic tools and therapeutic monitoring techniques for neurodegenerative diseases (Shoghi-Jadid et al., 2002).
Photosynthesis Research
Beck and Brudvig (1987) explored the reactions of hydroxylamine and its derivatives with the electron-donor side of photosystem II, providing insights into the molecular mechanisms underlying photosynthesis. Their work demonstrates the utility of hydroxylamine derivatives in probing and understanding the complex processes involved in oxygen evolution and energy capture in photosynthetic organisms (Beck & Brudvig, 1987).
Biochemical Studies
Domingos et al. (2004) investigated the nucleophilic substitution reactions of methylated hydroxylamines, including insights into reaction mechanisms and key intermediates. This research highlights the chemical versatility of hydroxylamine derivatives, suggesting potential applications in biochemical studies and synthetic chemistry (Domingos et al., 2004).
Materials Science
Veranitisagul et al. (2011) presented a novel approach to recover nano-structured ceria (CeO2) from Ce(III)-Benzoxazine dimer complexes via thermal decomposition, involving hydroxylamine derivatives. This method underscores the application of such compounds in materials science, particularly in synthesizing and manipulating nano-materials for catalysis and environmental applications (Veranitisagul et al., 2011).
Safety and Hazards
properties
IUPAC Name |
N-[(1,2-dimethylindol-3-yl)methylidene]hydroxylamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c1-8-10(7-12-14)9-5-3-4-6-11(9)13(8)2/h3-7,14H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALPRXCPXIOIWSS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1C)C=NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90350586 | |
Record name | N-[(1,2-dimethylindol-3-yl)methylidene]hydroxylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90350586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-dimethyl-1H-indole-3-carbaldehyde oxime | |
CAS RN |
338997-02-7 | |
Record name | N-[(1,2-dimethylindol-3-yl)methylidene]hydroxylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90350586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.